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Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to Elucidating the In Vitro Mechanism of Action of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide

Disclaimer: As of the latest literature review, specific mechanistic data for N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide is not publicly available. This guide, therefore, presents a comprehensive and scientifically...

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Author: BenchChem Technical Support Team. Date: April 2026

Disclaimer: As of the latest literature review, specific mechanistic data for N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide is not publicly available. This guide, therefore, presents a comprehensive and scientifically rigorous framework for the de novo characterization of its in vitro mechanism of action, drawing upon established principles for the analysis of pyrazole-containing compounds, a class of molecules with significant therapeutic precedent.

Preamble: The Pyrazole Scaffold - A Privileged Motif in Drug Discovery

The pyrazole nucleus is a five-membered aromatic heterocycle that stands as a "privileged scaffold" in medicinal chemistry.[1] Its metabolic stability and versatile biological activities have made it a cornerstone in the development of a wide array of therapeutic agents.[1][2][3] Pyrazole-containing compounds have demonstrated a broad spectrum of pharmacological effects, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties.[2] Notable examples of approved drugs featuring a core pyrazole structure include the anti-inflammatory agent Celecoxib and the anticancer drug Ruxolitinib, underscoring the therapeutic potential of this chemical class.[2][3]

The subject of this guide, N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide, integrates this privileged pyrazole core with a phenylacetamide moiety. This structural combination suggests a high probability of biological activity, necessitating a systematic and in-depth in vitro investigation to elucidate its mechanism of action. This guide provides a strategic and experimentally robust roadmap for researchers, scientists, and drug development professionals to undertake this endeavor.

Part 1: Foundational In Vitro Profiling - Unveiling the Biological Response

The initial phase of characterization focuses on broadly assessing the compound's biological effect to guide subsequent, more targeted mechanistic studies. Given the established activities of pyrazole derivatives, a primary screen for antiproliferative and anti-inflammatory effects is a logical starting point.

Assessment of Cytotoxicity in Cancer Cell Lines

A fundamental first step is to determine the compound's effect on cell viability across a panel of well-characterized cancer cell lines representing different tumor types (e.g., breast, lung, colon, leukemia).

Experimental Protocol: MTT Cell Viability Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.

Step-by-Step Methodology:

  • Cell Seeding: Plate cancer cells in 96-well plates at a predetermined optimal density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide (e.g., from 0.01 µM to 100 µM) for a specified duration (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

  • MTT Addition: Following incubation, add MTT solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.

  • Solubilization: Solubilize the formazan crystals by adding a solubilizing agent (e.g., DMSO or a specialized buffer).

  • Absorbance Measurement: Measure the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

  • Data Analysis: Calculate the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that inhibits cell growth by 50%.

Data Presentation:

Cell LineIC50 (µM) of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamideIC50 (µM) of Doxorubicin (Control)
MCF-7 (Breast)Hypothetical ValueHypothetical Value
A549 (Lung)Hypothetical ValueHypothetical Value
HCT116 (Colon)Hypothetical ValueHypothetical Value
HL-60 (Leukemia)Hypothetical ValueHypothetical Value

Causality Behind Experimental Choices: The selection of a diverse panel of cell lines helps to identify potential tumor-type selectivity. The MTT assay is chosen for its robustness, high-throughput nature, and its ability to provide a quantitative measure of cell viability.[4][5][6]

Evaluation of Anti-inflammatory Potential

Many pyrazole derivatives exhibit anti-inflammatory properties, often through the inhibition of cyclooxygenase (COX) enzymes.

Experimental Protocol: COX-2 Inhibition Assay

This assay measures the ability of the compound to inhibit the activity of the COX-2 enzyme, which is responsible for the production of prostaglandins that mediate inflammation.

Step-by-Step Methodology:

  • Enzyme and Substrate Preparation: Prepare a reaction mixture containing purified COX-2 enzyme and its substrate, arachidonic acid.

  • Compound Incubation: Incubate the enzyme with various concentrations of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide.

  • Reaction Initiation and Termination: Initiate the enzymatic reaction and stop it after a defined period.

  • Prostaglandin Measurement: Quantify the amount of prostaglandin E2 (PGE2) produced using an enzyme-linked immunosorbent assay (ELISA).

  • Data Analysis: Determine the IC50 value for COX-2 inhibition.

Data Presentation:

CompoundCOX-2 IC50 (µM)
N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamideHypothetical Value
Celecoxib (Control)Hypothetical Value

Trustworthiness Through Self-Validation: The inclusion of a known COX-2 inhibitor like Celecoxib serves as a positive control, validating the assay's performance and providing a benchmark for the potency of the test compound.

Part 2: Target Deconvolution and Mechanistic Elucidation

Based on the outcomes of the foundational profiling, the next phase involves identifying the specific molecular target(s) and elucidating the downstream signaling pathways affected by the compound.

Kinase Profiling: A High-Probability Target Class

Given that numerous pyrazole derivatives are kinase inhibitors, a broad kinase screen is a crucial step if the compound exhibits antiproliferative activity.[3][7]

Experimental Workflow: Kinase Panel Screening

dot

Kinase_Screening_Workflow Compound N-(3-(1H-pyrazol-3-yl)phenyl)- 2-ethoxyacetamide Kinase_Panel Broad Kinase Panel (e.g., 400+ kinases) Compound->Kinase_Panel Screen at a fixed concentration Binding_Assay Binding/Activity Assay (e.g., KiNativ, KinomeScan) Kinase_Panel->Binding_Assay Assay format Data_Analysis Data Analysis: - Identify primary hits - Determine selectivity score Binding_Assay->Data_Analysis Raw data Hit_Validation Hit Validation: - Dose-response assays - Orthogonal assays Data_Analysis->Hit_Validation Prioritized hits

Caption: Workflow for broad kinase panel screening.

Step-by-Step Methodology:

  • Primary Screen: Submit the compound to a commercial kinase profiling service (e.g., Eurofins DiscoverX, Reaction Biology) for screening against a large panel of kinases at a single high concentration (e.g., 10 µM).

  • Hit Identification: Identify kinases for which the compound shows significant inhibition (e.g., >50% inhibition).

  • Dose-Response Confirmation: For the primary hits, perform dose-response assays to determine the IC50 values.

  • Orthogonal Validation: Validate the hits using a different assay format (e.g., if the primary screen was a binding assay, validate with an enzymatic activity assay).

Authoritative Grounding: The results from a comprehensive kinase screen provide a strong, data-driven hypothesis for the compound's primary molecular targets. This approach is a standard in modern drug discovery for characterizing kinase inhibitors.

Delving into the Cellular Mechanism: Apoptosis and Cell Cycle Analysis

If the compound is cytotoxic, it is essential to determine the mode of cell death it induces.

Experimental Protocol: Flow Cytometry for Apoptosis and Cell Cycle Analysis

Step-by-Step Methodology:

  • Cell Treatment: Treat cancer cells with the compound at its IC50 and 2x IC50 concentrations for 24, 48, and 72 hours.

  • For Apoptosis (Annexin V/PI Staining):

    • Harvest and wash the cells.

    • Resuspend cells in Annexin V binding buffer.

    • Add FITC-conjugated Annexin V and Propidium Iodide (PI).

    • Incubate in the dark and analyze by flow cytometry.

  • For Cell Cycle (PI Staining):

    • Harvest cells and fix them in ice-cold ethanol.

    • Treat with RNase A.

    • Stain with PI.

    • Analyze by flow cytometry.

Data Interpretation:

  • Apoptosis: An increase in the Annexin V positive population indicates apoptosis.

  • Cell Cycle: An accumulation of cells in a specific phase (G1, S, or G2/M) suggests cell cycle arrest.

Signaling Pathway Visualization: A Hypothetical Kinase-Driven Apoptotic Pathway

dot

Apoptotic_Pathway Compound N-(3-(1H-pyrazol-3-yl)phenyl)- 2-ethoxyacetamide Target_Kinase Target Kinase (e.g., PAK1) Compound->Target_Kinase Inhibition Downstream_Effector Downstream Effector (e.g., Bad) Target_Kinase->Downstream_Effector Phosphorylation (Inhibited) Bcl2 Bcl-2 Downstream_Effector->Bcl2 Sequestration Mitochondrion Mitochondrion Bcl2->Mitochondrion Inhibition of Cytochrome c release Caspase9 Caspase-9 Mitochondrion->Caspase9 Cytochrome c release (Activated) Caspase3 Caspase-3 Caspase9->Caspase3 Activation Apoptosis Apoptosis Caspase3->Apoptosis Execution

Caption: Hypothetical signaling pathway for apoptosis induction.

Expertise & Experience: The choice to investigate both apoptosis and cell cycle arrest stems from the understanding that these are two of the most common outcomes of effective anticancer agents. The temporal analysis (24, 48, 72 hours) allows for the distinction between early and late cellular responses to the compound. A celecoxib derivative, OSU-03012, which shares a similar pyrazole core, has been shown to directly target p21-activated kinase (PAK), providing a rationale for investigating this and related pathways.[8]

Part 3: Advanced Mechanistic Studies and In Vitro ADME

For a comprehensive understanding, further studies into the compound's interaction with its target and its basic drug-like properties are necessary.

Target Engagement and Binding Kinetics

Confirming that the compound directly binds to its putative target within a cellular context is a critical validation step.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

CETSA assesses target engagement by measuring the thermal stabilization of a target protein upon ligand binding.

Step-by-Step Methodology:

  • Cell Treatment: Treat intact cells with the compound.

  • Heating: Heat the cell lysates to a range of temperatures.

  • Protein Separation: Separate soluble and aggregated proteins by centrifugation.

  • Target Detection: Detect the amount of soluble target protein at each temperature by Western blotting.

  • Data Analysis: A shift in the melting curve of the target protein in the presence of the compound indicates direct binding.

In Vitro ADME Profiling

Early assessment of absorption, distribution, metabolism, and excretion (ADME) properties is crucial in drug development.

Key In Vitro ADME Assays:

  • Metabolic Stability: Incubate the compound with liver microsomes to assess its susceptibility to metabolic degradation.[9]

  • Plasma Protein Binding: Determine the extent to which the compound binds to plasma proteins, which affects its free concentration.[9]

  • Permeability: Use assays like the Parallel Artificial Membrane Permeability Assay (PAMPA) to predict passive diffusion across biological membranes.[10][11]

Data Presentation:

ADME ParameterResult
Microsomal Half-life (min)Hypothetical Value
Plasma Protein Binding (%)Hypothetical Value
PAMPA Permeability (Pe, 10⁻⁶ cm/s)Hypothetical Value

Conclusion: Synthesizing a Mechanistic Narrative

The systematic application of the in vitro assays detailed in this guide will enable the construction of a robust and evidence-based narrative for the mechanism of action of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide. By progressing from broad biological profiling to specific target identification and mechanistic elucidation, researchers can effectively characterize this novel compound and assess its therapeutic potential. The iterative nature of this process, where findings from one experiment inform the design of the next, is paramount to a successful investigation.

References

  • Derivatives of Pyrazole-Based Compounds as Prospective Cancer Agents. ACS Omega.
  • (PDF)
  • Pyrazole: an emerging privileged scaffold in drug discovery - PMC - NIH.
  • Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflamm
  • synthesis of novel pyrazole deriv
  • Novel Pyrazole-Containing Compounds Active against Mycobacterium tuberculosis - PMC.
  • In vitro Anti Leukemia Cancer Activity of Some Novel Pyrazole Derivatives and Pyrazoles Containing Thiazole Moiety - Science Publishing Group.
  • Chemistry and biomedical relevance of pyrazole derivatives: An integr
  • Novel Pyrazole-Containing Compounds Active against Mycobacterium tuberculosis | ACS Medicinal Chemistry Letters.
  • Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)
  • Synthesis and Biological Evaluation of Some Pyrazole-based Mannich Bases.
  • Synthesis and Biological Activities of Novel N-Substitutedphenyl-2-pyrazolylnicotinamides - DOI.
  • Synthesis and biological activity of some pyrazole derivatives - ResearchG
  • Novel N-Substituted 2-(2-(Adamantan-1-yl)-1H-Indol-3-yl)
  • 2-amino-N-{4-[5-(2-phenanthrenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]-phenyl} acetamide (OSU-03012)
  • Discovery and Characterization of 1H-Pyrazol-5-yl-2-phenylacetamides as Novel, Non-Urea-Containing GIRK1/2 Potassium Channel Activ
  • Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review) - Oriental Journal of Chemistry.
  • Discovery of 1,5-Diphenylpyrazole-3-Carboxamide Derivatives as Potent, Reversible, and Selective Monoacylglycerol Lipase (MAGL) - FLORE.
  • Synthesis of novel pyrazole derivatives and neuroprotective effect investig

Sources

Exploratory

Physiochemical properties of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide

An In-Depth Technical Guide to the Physicochemical Profiling of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide Executive Summary In modern rational drug design, the premature advancement of candidates with suboptimal de...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Physicochemical Profiling of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide

Executive Summary

In modern rational drug design, the premature advancement of candidates with suboptimal developability profiles is a primary driver of late-stage clinical attrition. As a Senior Application Scientist, I approach molecule characterization not merely as a checklist of assays, but as a holistic, self-validating system designed to uncover the fundamental physical realities of a compound.

This whitepaper details the physicochemical profiling strategy for N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide (hereafter referred to as Compound X). By dissecting its structural motifs—a hydrogen-bonding pyrazole ring, a rigid phenyl core, and a flexible, weakly polar ethoxyacetamide tail—we establish a rigorous framework for evaluating its solubility, lipophilicity, and passive permeability. The protocols detailed herein are designed to ensure data integrity, mechanistic clarity, and direct applicability to formulation and biopharmaceutics classification.

Structural Deconstruction and Predictive Profiling

Before committing resources to empirical bench-work, a robust predictive model is essential for defining the boundary conditions of our assays. Compound X (C₁₃H₁₅N₃O₂) possesses a molecular weight of 245.28 g/mol , placing it well within the optimal space for oral bioavailability.

The pyrazole moiety introduces significant hydrogen-bond donor (HBD) and acceptor (HBA) capacity, which strongly influences crystal lattice energy and, consequently, solid-state solubility. Conversely, the 2-ethoxyacetamide side chain introduces rotatable bonds that enhance molecular flexibility, potentially lowering the melting point and aiding in solvation, while the ethoxy group contributes to overall lipophilicity.

Table 1: Predicted Physicochemical Properties of Compound X

PropertyPredicted ValueStrategic Implication for Assay Design
Molecular Weight (MW) 245.28 g/mol Highly favorable for passive transcellular diffusion.
Topological Polar Surface Area (TPSA) ~67.02 ŲOptimal for gastrointestinal (GI) absorption (< 120 Ų).
LogP (Octanol/Water) ~1.8 – 2.2Moderate lipophilicity; requires co-solvent management in stock solutions.
H-Bond Donors (HBD) 2Influences thermodynamic solubility via crystal packing.
H-Bond Acceptors (HBA) 4Enhances aqueous solvation dipole interactions.
Rotatable Bonds 5Sufficient flexibility to adopt permeable conformations.
pKa (Pyrazole) ~2.5 (acidic), ~14 (basic)Molecule remains predominantly neutral at physiological pH (7.4).

Note: Predictive profiling serves as a baseline. Empirical validation is mandatory to rule out phenomena such as self-association or anomalous partitioning [1].

Solubility Profiling: Kinetic vs. Thermodynamic Equilibria

A critical failure point in early drug discovery is conflating kinetic solubility with thermodynamic solubility. Kinetic solubility measures the precipitation point of a compound pre-dissolved in DMSO when introduced to an aqueous buffer. While useful for high-throughput screening, it often results in supersaturated, metastable solutions that overestimate true solubility [2].

For pre-formulation profiling of Compound X, we must determine its thermodynamic solubility —the absolute equilibrium between the solid crystalline phase and the solution phase. Because the pyrazole ring can form robust intermolecular hydrogen bond networks, the energy required to break the crystal lattice must be accurately measured without the confounding presence of DMSO [3].

Protocol: Thermodynamic Solubility via Shake-Flask Method

Causality Check: This protocol avoids co-solvents entirely. By starting with the solid API, we ensure that the measured concentration reflects the true thermodynamic equilibrium of the most stable polymorph.

  • Preparation: Weigh an excess amount of solid Compound X (approx. 2-5 mg) into a glass vial. Glass is chosen to prevent non-specific binding of the lipophilic ethoxy tail, which can occur with polypropylene tubes.

  • Equilibration: Add 1.0 mL of simulated intestinal fluid (SIF, pH 6.8) or 50 mM phosphate buffer (pH 7.4).

  • Incubation: Seal the vial and agitate on a rotary shaker at 37°C for 48 to 72 hours. Why 72 hours? To guarantee that any initial supersaturation or metastable polymorphs have fully transitioned to the lowest-energy crystalline state.

  • Separation: Centrifuge the suspension at 15,000 rpm for 15 minutes at 37°C, followed by filtration of the supernatant through a 0.22 µm PTFE syringe filter. (Discard the first 200 µL of filtrate to saturate any filter-binding sites).

  • Quantification: Dilute the filtrate appropriately and analyze via HPLC-UV against a standard calibration curve.

  • Validation: Perform X-ray powder diffraction (XRPD) on the recovered solid pellet to confirm that no solution-mediated phase transformation (e.g., hydrate formation) occurred during incubation [3].

SolubilityWorkflow A Compound X (Solid API) B DMSO Stock (10 mM) A->B Dissolve (Discovery) E Excess Solid + Buffer (No Co-solvent) A->E Direct Addition (Formulation) C Aqueous Buffer (Spiked <1% DMSO) B->C Dilute D Kinetic Solubility (Metastable) C->D Nephelometry F Shake-Flask Incubation (72h, 37°C) E->F Agitate G Thermodynamic Solubility (True Equilibrium) F->G HPLC-UV Quant

Figure 1: Divergent pathways for Kinetic vs. Thermodynamic solubility profiling.

Lipophilicity Assessment: The LogD₇.₄ Standard

Lipophilicity dictates a molecule's binding affinity, volume of distribution, and metabolic clearance. While computational LogP models are highly advanced, they often fail to account for complex solvation dynamics, especially for molecules with multiple heteroatoms like Compound X. Therefore, the traditional shake-flask method remains the gold standard [4].

Because biological systems operate at specific pH levels, we measure LogD (Distribution Coefficient) at pH 7.4 rather than LogP. Although Compound X is predominantly neutral at pH 7.4, confirming its exact partitioning behavior empirically is non-negotiable for accurate biopharmaceutical modeling [5].

Protocol: Shake-Flask LogD₇.₄ Determination

Causality Check: Mutual saturation of the aqueous and organic phases prior to the experiment is critical. If dry octanol is used, it will absorb water during the assay, altering the phase volumes and skewing the concentration ratio.

  • Phase Saturation: Vigorously stir equal volumes of 1-octanol and 50 mM phosphate buffer (pH 7.4) for 24 hours. Allow the phases to separate completely.

  • Sample Preparation: Dissolve Compound X in the pre-saturated octanol phase to achieve a concentration of 1 mg/mL.

  • Partitioning: In a sealed glass vial, combine 1 mL of the compound-spiked octanol with 1 mL of the pre-saturated aqueous buffer.

  • Equilibration: Shake the biphasic system at 25°C for 24 hours to ensure complete thermodynamic distribution.

  • Phase Separation: Centrifuge the mixture at 3,000 rpm for 20 minutes to break any micro-emulsions (a common artifact in shake-flask assays) [6].

  • Quantification: Carefully sample both the octanol and aqueous layers using a syringe. Quantify Compound X in both phases using LC-MS/MS.

  • Validation: Calculate mass balance. The sum of the compound mass in both phases must equal the initial input mass (±5%). A failure in mass balance indicates precipitation at the interface or adsorption to the vial walls.

Passive Permeability: PAMPA Modeling

With a TPSA of ~67 Ų and a LogP of ~2.0, Compound X is theoretically well-equipped to cross lipid bilayers via passive transcellular diffusion. To isolate passive diffusion from active transport (efflux/uptake) mechanisms, we utilize the Parallel Artificial Membrane Permeability Assay (PAMPA)[7].

PAMPA utilizes an artificial lipid-infused membrane. By employing a 1% lecithin in dodecane mixture, we closely mimic the hydrophobic core of the gastrointestinal epithelial barrier [8].

Protocol: PAMPA Workflow

Causality Check: The use of a "sink" condition in the acceptor compartment prevents back-diffusion, ensuring that the concentration gradient remains the sole driving force for permeation. Furthermore, the inclusion of Lucifer Yellow acts as a self-validating integrity marker; if Lucifer Yellow permeates, the artificial membrane is compromised, and the well data must be discarded[7].

  • Membrane Preparation: Carefully pipette 5 µL of 1% (w/v) lecithin in dodecane onto the porous PVDF filter of the donor plate. Allow 10 minutes for the solvent to settle into the pores.

  • Donor Solution: Prepare a 10 µM solution of Compound X in PBS (pH 7.4) containing exactly 5% DMSO to maintain solubility without disrupting the lipid membrane.

  • Assembly: Add 300 µL of PBS (containing 5% DMSO) to the acceptor plate wells. Add 150 µL of the donor solution to the donor plate wells. Carefully place the donor plate into the acceptor plate to form a "sandwich."

  • Incubation: Incubate the assembly at room temperature for 5 hours under gentle shaking (150 rpm) to minimize the unstirred water layer (UWL) effect.

  • Analysis: Separate the plates. Quantify the concentration of Compound X in both the donor and acceptor compartments using LC-MS/MS.

  • Calculation: Calculate the apparent permeability coefficient ( Papp​ ) and the membrane retention factor (R). High membrane retention would indicate that the lipophilic ethoxy group is trapping the compound within the lipid bilayer.

PAMPAMechanism Donor Donor Compartment 10 µM Compound X in PBS (pH 7.4) Membrane Artificial Lipid Membrane 1% Lecithin in Dodecane Donor->Membrane Concentration Gradient Acceptor Acceptor Compartment PBS Sink Buffer (pH 7.4) Membrane->Acceptor Passive Transcellular Diffusion Integrity Integrity Check Lucifer Yellow Exclusion Membrane->Integrity Validation Step Analysis LC-MS/MS Quantification Calculate Papp & Mass Balance Acceptor->Analysis Sampling after 5h

Figure 2: Mechanistic workflow and validation architecture of the PAMPA model.

Strategic Conclusion

The physicochemical profiling of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide requires a transition from computational approximations to rigorous, thermodynamically grounded empirical assays. By employing the shake-flask method for both thermodynamic solubility and LogD₇.₄, alongside a strictly controlled PAMPA model, we generate a self-validating data package.

If Compound X demonstrates a thermodynamic solubility > 100 µg/mL and a PAMPA Papp​ > 10×10−6 cm/s, it will likely be classified as a BCS Class I (High Solubility, High Permeability) molecule, drastically simplifying downstream formulation efforts and accelerating the path to IND filing.

References

  • Bensaad, M. S., et al. "Integrated Computational Analysis of Physicochemical Features, Biological Properties, Kinase Target Prediction and Biotransformation Pathways in Drug Discovery." Journal of Chemical Information and Modeling, J-Stage. [Link]

  • American Pharmaceutical Review. "Thermodynamic vs. Kinetic Solubility: Knowing Which is Which." American Pharmaceutical Review, April 2014. [Link]

  • Encyclopedia.pub. "Methods for Determination of Lipophilicity." Encyclopedia.pub, August 2022. [Link]

  • ResearchGate. "LogP / LogD shake-flask method v1." ResearchGate Protocols.[Link]

  • ACD/Labs. "LogP—Making Sense of the Value." ACD/Labs Technical Resources. [Link]

  • Creative Biolabs. "Parallel Artificial Membrane Permeability Assay (PAMPA)." Creative Biolabs Protocols. [Link]

  • Technology Networks. "PAMPA Permeability Assay Procedure." Technology Networks.[Link]

Protocols & Analytical Methods

Method

Application Note: Synthesis and Validation Protocol for N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide

Introduction and Biological Context The development of targeted kinase inhibitors remains a cornerstone of modern pharmacological research, particularly in the management of autoimmune diseases, inflammatory disorders, a...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Biological Context

The development of targeted kinase inhibitors remains a cornerstone of modern pharmacological research, particularly in the management of autoimmune diseases, inflammatory disorders, and oncology. Heterocyclic amides, specifically those incorporating pyrazole and aniline moieties, frequently serve as privileged scaffolds for inhibiting key signaling molecules such as Spleen Tyrosine Kinase (SYK) and Leucine-rich repeat kinase 2 (LRRK2) [1].

The target compound, N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide , represents a structural archetype utilized in these discovery workflows. By coupling 3-(1H-pyrazol-3-yl)aniline [2] with 2-ethoxyacetyl chloride [3], researchers can rapidly generate functionalized libraries for structure-activity relationship (SAR) studies.

BiologicalContext Stimulus Immune Receptor (e.g., FcγR) SYK Spleen Tyrosine Kinase (SYK) Stimulus->SYK Downstream Inflammatory Signaling Cascade SYK->Downstream Disease Autoimmune/Inflammatory Disorders Downstream->Disease Drug Target Amide Scaffold (Inhibitor) Drug->SYK Inhibits

Fig 1: Kinase inhibition pathway context for heterocyclic amide scaffolds.

Reaction Design and Mechanistic Causality

The synthesis relies on a classic nucleophilic acyl substitution. The primary amine of 3-(1H-pyrazol-3-yl)aniline acts as the nucleophile, attacking the electrophilic carbonyl carbon of 2-ethoxyacetyl chloride.

Causality in Experimental Choices:

  • Acylating Agent: 2-Ethoxyacetyl chloride is highly reactive, allowing the reaction to proceed rapidly at low temperatures, minimizing side reactions compared to standard carboxylic acid coupling which requires expensive reagents (e.g., HATU) [4].

  • Base Selection (DIPEA): N,N-Diisopropylethylamine (DIPEA) is utilized as a non-nucleophilic base. It scavenges the hydrochloric acid (HCl) byproduct generated during the reaction. Without a base, the HCl would protonate the unreacted aniline and the pyrazole nitrogen, halting the reaction and drastically reducing yield.

  • Temperature Control (0°C to RT): The initial addition is performed at 0°C to control the exothermic nature of the acyl chloride reaction, preventing thermal degradation or di-acylation.

Reagents and Quantitative Data

Reagent / MaterialRoleMW ( g/mol )EquivalentsAmount (for 10 mmol scale)
3-(1H-pyrazol-3-yl)aniline Nucleophile159.191.0 eq1.59 g
2-Ethoxyacetyl chloride Electrophile122.551.1 eq1.35 g (approx. 1.27 mL)
DIPEA Acid Scavenger129.242.0 eq2.58 g (approx. 3.48 mL)
Dichloromethane (Anhydrous) Solvent84.93N/A30.0 mL

Step-by-Step Experimental Protocol

Phase 1: Preparation and Addition
  • Vessel Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar under an argon or nitrogen atmosphere to ensure moisture-free conditions.

  • Dissolution: Add 1.59 g (10 mmol) of 3-(1H-pyrazol-3-yl)aniline to the flask, followed by 25 mL of anhydrous dichloromethane (DCM). Stir until completely dissolved.

  • Base Addition: Inject 3.48 mL (20 mmol) of DIPEA into the reaction mixture.

  • Cooling: Submerge the reaction flask in an ice-water bath and allow it to equilibrate to 0°C for 10 minutes.

  • Electrophile Addition: Dilute 1.27 mL (11 mmol) of 2-ethoxyacetyl chloride in 5 mL of anhydrous DCM. Add this solution dropwise to the stirring reaction mixture over 15 minutes using a syringe pump or addition funnel.

Phase 2: Reaction and Monitoring
  • Propagation: Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature (approx. 20-25°C).

  • Monitoring: Stir the reaction for 2 to 4 hours. Monitor the progress via Thin Layer Chromatography (TLC) using a 50:50 Ethyl Acetate/Hexane solvent system, visualizing with UV light (254 nm). The disappearance of the lower Rf aniline spot indicates completion.

Phase 3: Workup and Purification
  • Quenching: Quench the reaction by adding 20 mL of saturated aqueous sodium bicarbonate ( NaHCO3​ ) solution to neutralize any remaining acid or unreacted acyl chloride.

  • Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (2 x 20 mL).

  • Washing: Combine the organic layers and wash sequentially with 20 mL of 1M HCl (to remove excess DIPEA), 20 mL of water, and 20 mL of saturated brine.

  • Drying: Dry the organic phase over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of 20% to 60% Ethyl Acetate in Hexanes. Collect the product fractions and evaporate to yield the pure N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide.

SynthesisWorkflow Start 3-(1H-pyrazol-3-yl)aniline + DIPEA in DCM Add Dropwise Addition 2-Ethoxyacetyl chloride (0°C) Start->Add React Stir at RT (2-4 hours) Add->React Quench Quench with Sat. NaHCO3 React->Quench Extract Liquid-Liquid Extraction (DCM / H2O) Quench->Extract Purify Flash Chromatography (Silica, EtOAc/Hexane) Extract->Purify Product Pure N-(3-(1H-pyrazol-3-yl)phenyl) -2-ethoxyacetamide Purify->Product

Fig 2: Step-by-step synthetic workflow for the target amide.

Analytical Validation

To validate the structural integrity of the synthesized compound, the following analyses must be performed:

  • LC-MS (Liquid Chromatography-Mass Spectrometry): Confirms the molecular weight. The expected [M+H]+ peak for C13​H15​N3​O2​ is m/z 246.12.

  • 1H NMR (Nuclear Magnetic Resonance): Key diagnostic peaks will include a singlet for the amide N-H proton (typically broad, ~8.0-10.0 ppm depending on solvent), the aromatic protons of the phenyl and pyrazole rings (6.5-8.0 ppm), a singlet for the CH2​ adjacent to the ether oxygen (~4.0 ppm), a quartet for the ethoxy CH2​ (~3.6 ppm), and a triplet for the ethoxy CH3​ (~1.2 ppm).

References

  • Title: EP2699572A1 - Heterocyclic compounds as kinase inhibitors Source: Google Patents URL
  • Title: Ethoxyacetyl chloride | C4H7ClO2 | CID 84189 Source: PubChem - NIH URL: [Link]

Application

Application Note: High-Fidelity Preparation of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide Stock Solutions in DMSO

Executive Summary The integrity of high-throughput screening (HTS) and in vitro biological assays relies fundamentally on the quality of the small molecule stock solutions used. N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacet...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The integrity of high-throughput screening (HTS) and in vitro biological assays relies fundamentally on the quality of the small molecule stock solutions used. N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide is a heterocyclic small molecule representative of advanced pharmacophores often utilized in kinase and receptor modulation. Due to its specific hydrophobic and hydrogen-bonding characteristics, improper solubilization and storage in dimethyl sulfoxide (DMSO) can lead to silent precipitation, resulting in artificially low assay concentrations and false-negative data.

This application note provides an authoritative, self-validating protocol for the preparation, aliquoting, and quality control of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide stock solutions, ensuring maximum chemical fidelity over long-term storage.

Physicochemical Profiling

Before preparing the stock solution, it is critical to understand the physicochemical properties that dictate the compound's behavior in solution. The presence of both hydrogen-bond donors (pyrazole NH, amide NH) and acceptors (carbonyl, ether oxygen) makes this compound highly soluble in polar aprotic solvents like DMSO, but exceptionally vulnerable to aqueous crash-out if the solvent absorbs atmospheric moisture.

Table 1: Physicochemical Properties of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide

PropertyValueSolubilization Rationale
Molecular Formula C₁₃H₁₅N₃O₂Defines the exact mass required for molarity calculations.
Molecular Weight 245.28 g/mol Used as the standard constant for volumetric dilution.
H-Bond Donors 2 (Pyrazole NH, Amide NH)Facilitates strong solvation in polar aprotic DMSO.
H-Bond Acceptors 4 (C=O, Ether O, Pyrazole N)High affinity for water; dictates the need for anhydrous conditions.
Estimated LogP ~1.8 - 2.5Hydrophobic core necessitates organic solvent; poor aqueous solubility.

Mechanistic Insights: The Causality of Compound Degradation

As an application scientist, it is not enough to know how to store a compound; one must understand why certain practices are mandated. The two primary vectors for compound loss in DMSO stock solutions are water absorption and freeze-thaw cycling .

The Hygroscopic Nature of DMSO

DMSO is profoundly hygroscopic. When exposed to ambient air, it rapidly absorbs atmospheric water. The introduction of water alters the hydration sphere of the solvent system. For a hydrophobic molecule like N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide, a water content of even 2-5% in the DMSO stock can drastically reduce its solubility limit, inducing micro-precipitation[1].

The Freeze-Thaw Degradation Pathway

Repeated freeze-thaw cycles in the presence of absorbed water significantly degrade compound integrity[2]. When a hydrated DMSO solution freezes, the water and DMSO can form localized micro-domains. As the solvent thaws, the hydrophobic compound is forced out of solution into the aqueous micro-domains, causing irreversible crystallization. Studies have shown that compound concentration reduces linearly with increased freeze-thaw cycles when exposed to ambient humidity[2]. Therefore, single-use aliquoting is a non-negotiable requirement.

Workflow Visualization

G A Solid N-(3-(1H-pyrazol-3-yl)phenyl) -2-ethoxyacetamide B Dissolution in Anhydrous DMSO A->B Weighing C Single-Use Aliquoting (Argon Purge) B->C Homogenization E Ambient Humidity Exposure B->E Improper Handling D Optimal Storage (-20°C to -80°C) C->D Preserves Integrity F Water Absorption (Hygroscopic DMSO) E->F G Repeated Freeze-Thaw Cycles F->G H Compound Precipitation & Concentration Loss G->H Irreversible

Caption: Workflow for DMSO stock preparation highlighting optimal storage vs. freeze-thaw degradation.

Experimental Protocol: Stock Preparation & Storage

This methodology is designed to eliminate environmental variables and ensure a self-validating chain of custody for the compound.

Phase 1: Environmental Control & Weighing
  • Equilibration: Remove the lyophilized solid N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide from cold storage and place it in a desiccator. Allow it to equilibrate to room temperature for at least 30 minutes. Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the solid powder.

  • Weighing: Using a microbalance, weigh the desired mass of the compound into a sterile, amber polypropylene tube. Causality: Polypropylene is chemically inert to DMSO and prevents the non-specific binding often seen with polystyrene[1]. Amber tubes protect the ether linkage from potential photo-oxidation.

Phase 2: Solubilization
  • Solvent Addition: Calculate the required volume of Anhydrous DMSO (≥99.9% purity, water ≤0.005%) using Table 2. Add the solvent directly to the powder.

  • Homogenization: Vortex the solution gently for 30–60 seconds. If the compound resists immediate dissolution, warm the tube in a water bath at 37°C for 5 minutes. Do not sonicate vigorously , as localized cavitation heating can degrade the amide bond.

Phase 3: Single-Use Aliquoting
  • Division: Immediately divide the master stock into single-use aliquots (e.g., 10 µL to 50 µL) in low-bind polypropylene microcentrifuge tubes.

  • Inert Blanketing: Gently purge the headspace of each tube with dry Argon or Nitrogen gas before sealing. Causality: Displacing oxygen and atmospheric moisture prevents oxidative degradation and water ingress during storage.

Phase 4: Storage
  • Store all sealed aliquots at -20°C or -80°C in a desiccated secondary container.

Quantitative Data: Dilution Matrices

To minimize calculation errors at the bench, use the following standardized matrix to achieve exact molarities for N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide (MW: 245.28 g/mol ).

Table 2: Volumetric Reconstitution Matrix

Mass of Compound (mg)Volume of Anhydrous DMSO for 10 mM (µL)Volume of Anhydrous DMSO for 20 mM (µL)Volume of Anhydrous DMSO for 50 mM (µL)
1.0 407.7203.881.5
2.0 815.4407.7163.1
5.0 2038.51019.2407.7
10.0 4077.02038.5815.4

Self-Validating Quality Control Protocol

A protocol is only trustworthy if its output can be mathematically verified. To ensure that no precipitation has occurred during storage, implement the following T0​ vs. Tassay​ validation system[3]:

  • Establish the Baseline ( T0​ ): Immediately after preparing the master stock, take a 1 µL aliquot and dilute it 1:1000 in an aqueous buffer (or mobile phase). Measure the UV-Vis absorbance spectrum (specifically at the λmax​ for the pyrazole-phenyl chromophore) or the LC-MS Total Ion Current (TIC) area. Record this as the T0​ true concentration.

  • Verify Before Use ( Tassay​ ): Months later, upon thawing a single-use aliquot for an assay, repeat the exact 1:1000 dilution and analytical measurement.

  • Validation Metric: The Tassay​ AUC (Area Under the Curve) must be ≥95% of the T0​ AUC. If the value drops below 95%, it indicates that silent precipitation or degradation has occurred, and the aliquot must be discarded to protect the integrity of the biological data[3].

References

  • Cheng, X., Hochlowski, J., Tang, H., Hepp, D., Beckner, C., Kantor, S., & Schmitt, R. (2003). "Studies on Repository Compound Stability in DMSO under Various Conditions." Journal of Biomolecular Screening, 8(3), 292-304.

  • Kozikowski, B. A., Burt, T. M., Tirey, D. A., Williams, L. E., Kuzmak, B. R., Stanton, D. T., Morand, K. L., & Nelson, S. L. (2003). "The Effect of Freeze/Thaw Cycles on the Stability of Compounds in DMSO." Journal of Biomolecular Screening, 8(2), 210-215.

  • Coma, I., et al. (2011). "UV-Vis scan-based quality control of assay-ready plates for improved data integrity." European Pharmaceutical Review.

Sources

Method

HPLC method development for analyzing N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide

An Application Note and Protocol for the Development of a Stability-Indicating HPLC Method for the Analysis of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide Authored by: A Senior Application Scientist Abstract This doc...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol for the Development of a Stability-Indicating HPLC Method for the Analysis of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive and scientifically-grounded guide for the development of a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide, a novel pharmaceutical compound. This guide is intended for researchers, analytical scientists, and drug development professionals. We will move beyond a simple recitation of steps to delve into the rationale behind each decision in the method development process, ensuring a scientifically valid and transferable method. The protocols outlined herein are designed to be self-validating, incorporating system suitability tests and adhering to principles outlined in international regulatory guidelines.

Introduction: The Analytical Challenge

N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide is a molecule of interest in pharmaceutical development. As with any active pharmaceutical ingredient (API), a reliable analytical method is paramount for its characterization, quantification, and stability assessment. The primary objective of this application note is to establish a stability-indicating HPLC method. Such a method must be capable of accurately quantifying the API in the presence of its potential degradation products, a critical requirement for ensuring the safety and efficacy of a drug product throughout its shelf life. This aligns with the principles outlined in the International Council for Harmonisation (ICH) guideline Q2(R1), which stipulates the need for validation of analytical procedures.

Physicochemical Properties of the Analyte

A successful HPLC method development strategy begins with an understanding of the analyte's physicochemical properties. While specific experimental data for N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide is proprietary, its structure (a pyrazole ring linked to a phenylacetamide moiety) suggests a moderately polar compound. The presence of the pyrazole and amide groups indicates potential for hydrogen bonding and a pKa that will influence its retention behavior at different mobile phase pH values. This initial assessment is crucial for the logical selection of the stationary and mobile phases.

Method Development Strategy: A Phased Approach

Our approach to method development is systematic, beginning with initial screening and progressing through optimization to final validation. This ensures an efficient and logical workflow, minimizing unnecessary experiments and leading to a robust final method.

MethodDevelopmentWorkflow cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Method Optimization cluster_2 Phase 3: Method Validation A Analyte Characterization B Column & Mobile Phase Selection A->B C Initial Chromatographic Run B->C D Fine-tuning Mobile Phase Composition C->D Evaluate Peak Shape & Retention E Optimizing Flow Rate & Temperature D->E F Wavelength Selection E->F G Specificity & Forced Degradation F->G Finalized Method H Linearity, Accuracy, Precision G->H I Robustness H->I

Figure 1: A phased workflow for HPLC method development, ensuring a systematic progression from initial screening to full validation.

Phase 1: Initial Screening and Feasibility

The goal of this phase is to establish a starting point for the separation.

Protocol: Preparation of Stock and Working Standard Solutions
  • Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent (e.g., a 50:50 mixture of acetonitrile and water). Sonicate for 5 minutes to ensure complete dissolution.

  • Working Standard Solution (100 µg/mL): Pipette 2.5 mL of the stock solution into a 25 mL volumetric flask and dilute to volume with the mobile phase.

Initial Chromatographic Conditions

Based on the predicted moderate polarity of the analyte, a reversed-phase HPLC approach is the logical starting point.

ParameterInitial ConditionRationale
Stationary Phase C18, 4.6 x 150 mm, 5 µmThe C18 stationary phase is a versatile, non-polar phase suitable for a wide range of moderately polar to non-polar analytes. A 150 mm length provides a good balance between resolution and run time for initial screening.
Mobile Phase A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in AcetonitrileAcetonitrile is a common organic modifier in reversed-phase HPLC, offering good UV transparency and low viscosity. Formic acid is used as a mobile phase modifier to control the pH and improve peak shape by ensuring the analyte is in a single ionic form.
Gradient 10-90% B over 15 minutesA broad gradient is employed in initial screening to elute the analyte and any potential impurities within a reasonable time frame, providing a comprehensive overview of the sample complexity.
Flow Rate 1.0 mL/minThis is a standard flow rate for a 4.6 mm internal diameter column, providing a good balance between efficiency and backpressure.
Column Temperature 30 °CMaintaining a constant column temperature is crucial for reproducible retention times. 30 °C is a common starting point that is slightly above ambient to mitigate fluctuations.
Detection UV-Vis Diode Array Detector (DAD), 254 nm and scan from 200-400 nmA DAD allows for the determination of the optimal detection wavelength for the analyte and can help in identifying co-eluting peaks by comparing their UV spectra. 254 nm is a common starting wavelength for aromatic compounds.
Injection Volume 10 µLA standard injection volume that is unlikely to cause peak distortion due to overloading.

Phase 2: Method Optimization

With the initial screening providing a detectable peak for the analyte, the next step is to optimize the conditions to achieve a symmetrical peak shape, adequate retention, and a reasonable run time.

Protocol: Mobile Phase Optimization
  • pH Adjustment: Prepare mobile phases with varying pH (e.g., using different buffers like phosphate or acetate) to assess the impact on the analyte's retention time and peak shape. This is particularly important if the initial peak shape is poor.

  • Organic Modifier Selection: If necessary, evaluate other organic modifiers such as methanol. Methanol has different selectivity compared to acetonitrile and can be beneficial in resolving co-eluting peaks.

  • Isocratic vs. Gradient Elution: Based on the initial gradient run, if the analyte elutes very quickly or very late, adjust the gradient slope or switch to an isocratic elution for a simpler and faster method if no interfering peaks are present.

Protocol: Optimization of Flow Rate and Temperature
  • Flow Rate: Vary the flow rate (e.g., 0.8, 1.0, 1.2 mL/min) to observe the effect on resolution, backpressure, and run time. A lower flow rate can improve resolution but will increase the run time.

  • Temperature: Adjust the column temperature (e.g., 25, 30, 35 °C) to fine-tune selectivity and retention time. Higher temperatures generally lead to shorter retention times and lower backpressure.

Wavelength Selection

From the DAD data collected during the initial screening, identify the wavelength of maximum absorbance for N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide. This wavelength will be used for all subsequent quantitative analyses to ensure maximum sensitivity.

Phase 3: Method Validation for a Stability-Indicating Assay

Method validation is the process of demonstrating that the analytical procedure is suitable for its intended purpose. For a stability-indicating method, the most critical aspect is proving specificity – the ability to resolve the main peak from any degradation products.

Protocol: Forced Degradation Studies
  • Prepare Stressed Samples: Subject the analyte solution (e.g., 100 µg/mL) to various stress conditions to induce degradation:

    • Acid Hydrolysis: Add 1N HCl and heat at 80 °C for 2 hours.

    • Base Hydrolysis: Add 1N NaOH and heat at 80 °C for 2 hours.

    • Oxidative Degradation: Add 3% H₂O₂ and keep at room temperature for 24 hours.

    • Thermal Degradation: Heat the solid drug substance at 105 °C for 24 hours.

    • Photolytic Degradation: Expose the drug solution to UV light (254 nm) for 24 hours.

  • Neutralize Samples: After the stress period, neutralize the acidic and basic samples before injection.

  • Analyze Stressed Samples: Inject the stressed samples into the HPLC system using the optimized method.

  • Peak Purity Analysis: Utilize the DAD to perform peak purity analysis on the analyte peak in the stressed samples. A pure peak will have a consistent UV spectrum across its width. This is a key indicator of the method's specificity.

ForcedDegradation cluster_stress Stress Conditions Acid Acid Hydrolysis Analysis HPLC Analysis with DAD Acid->Analysis Base Base Hydrolysis Base->Analysis Oxidation Oxidation (H₂O₂) Oxidation->Analysis Thermal Thermal Stress Thermal->Analysis Photo Photolytic Stress Photo->Analysis Analyte N-(3-(1H-pyrazol-3-yl)phenyl)- 2-ethoxyacetamide Solution Analyte->Acid Analyte->Base Analyte->Oxidation Analyte->Thermal Analyte->Photo Result Evaluate Specificity: - Resolution of Degradants - Peak Purity Analysis Analysis->Result

Figure 2: Workflow for forced degradation studies to establish the stability-indicating nature of the HPLC method.

Validation Parameters and Acceptance Criteria

The following parameters should be evaluated according to ICH Q2(R1) guidelines.

ParameterProtocol SummaryAcceptance Criteria
Specificity Analyze stressed samples and a placebo. Assess the resolution between the main peak and any degradation products or placebo interferences. Perform peak purity analysis.The analyte peak should be free from co-elution with degradation products and placebo components. Peak purity index should be close to 1.
Linearity Prepare at least five concentrations of the analyte (e.g., 50-150% of the target concentration). Plot the peak area against the concentration and perform a linear regression analysis.Correlation coefficient (r²) ≥ 0.999. The y-intercept should be close to zero.
Accuracy Analyze samples with known concentrations of the analyte (e.g., by spiking a placebo with the API at three different concentration levels).The percent recovery should be within 98.0% to 102.0%.
Precision Repeatability (Intra-day): Analyze six replicate preparations of the same sample on the same day. Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument.The relative standard deviation (RSD) should be ≤ 2.0%.
Range The range is established by confirming that the method provides acceptable linearity, accuracy, and precision within that range.Typically 80-120% of the test concentration for an assay.
Robustness Intentionally vary method parameters (e.g., mobile phase composition by ±2%, pH by ±0.2 units, column temperature by ±5 °C, flow rate by ±0.1 mL/min) and assess the impact on the results.The system suitability parameters should remain within acceptable limits, and the results should not be significantly affected by the minor variations.
System Suitability Inject a standard solution multiple times (e.g., n=6) before starting any analysis.RSD of peak area ≤ 2.0%. Tailing factor ≤ 2.0. Theoretical plates > 2000.

Conclusion

This application note has detailed a systematic and scientifically-driven approach to developing a stability-indicating HPLC method for N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide. By following the phased strategy of screening, optimization, and validation, researchers can establish a reliable and robust analytical method suitable for quality control and stability studies in a regulated environment. The emphasis on understanding the "why" behind each step, coupled with rigorous validation as per ICH guidelines, ensures the development of a method that is not only functional but also scientifically sound and defensible.

References

  • International Council for Harmonisation. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

  • Agilent Technologies. (n.d.). A Practical Guide to HPLC Column Selection. Retrieved from [Link]

  • Waters Corporation. (n.d.). Peak Purity. Retrieved from [Link]

Technical Notes & Optimization

Troubleshooting

Troubleshooting poor solubility of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide in aqueous media

Technical Support Center: N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide Solubility Welcome to the technical support center for N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide. This guide is designed for researchers, sc...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide Solubility

Welcome to the technical support center for N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this compound. Below, you will find a series of frequently asked questions (FAQs) and detailed troubleshooting protocols to help you overcome these issues in your experimental work.

Understanding the Challenge: Physicochemical Properties at a Glance

N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide possesses structural features—a pyrazole ring and an acetamide group—that contribute to its likely poor aqueous solubility. Pyrazole derivatives can exhibit low solubility due to the aromaticity of the pyrazole ring and strong intermolecular forces like hydrogen bonding and π-π stacking in the solid state.[1] While the parent acetamide is highly soluble in water[2][3][4], derivatives often show significantly lower aqueous solubility.[2] The overall lipophilicity of the molecule, influenced by the phenyl and ethoxy groups, further contributes to this challenge.

Frequently Asked Questions (FAQs)

Q1: My compound, N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide, is showing very low solubility in my aqueous buffer (e.g., PBS pH 7.4). What are the primary reasons for this?

A1: The poor aqueous solubility likely stems from a combination of factors inherent to the molecule's structure. The pyrazole ring can lead to low solubility in certain solvents.[1] Strong intermolecular interactions in the solid crystal lattice require significant energy to overcome for dissolution to occur. Additionally, the non-polar phenyl and ethoxy groups increase the compound's hydrophobicity, leading to unfavorable interactions with water.

Q2: I'm dissolving my compound in DMSO first and then diluting it into my aqueous experimental medium, but it's precipitating. How can I prevent this?

A2: This is a common phenomenon known as "crashing out." It occurs when a compound that is soluble in a potent organic solvent like DMSO is rapidly introduced into an aqueous environment where it is poorly soluble.[2] The drastic change in solvent polarity causes the compound to come out of solution. To mitigate this, try the following:

  • Decrease the final DMSO concentration: Aim for the lowest possible final concentration of DMSO that your cells or assay can tolerate, typically below 0.5%.

  • Use a co-solvent system: A mixture of water and a water-miscible organic solvent can improve solubility.[5][6]

  • Pre-warm your media: Gently warming the aqueous medium to 37°C before adding the compound stock can sometimes help maintain solubility.[2]

Q3: Can I use pH modification to improve the solubility of this compound?

A3: Yes, pH adjustment can be a very effective strategy if your compound has ionizable functional groups.[7] Pyrazoles are weakly basic and can be protonated by strong acids to form more soluble salts.[1] Conversely, if there are acidic protons, adjusting the pH to be more basic can form a soluble salt. It is crucial to first determine the pKa of your compound to understand the pH range in which it will be ionized and thus more soluble.

Q4: What are some common formulation strategies I can explore to enhance the aqueous solubility for in vitro or in vivo studies?

A4: Several formulation approaches can significantly improve the solubility of poorly water-soluble drugs.[7][8][9] These include:

  • Co-solvents: Using a mixture of water with a water-miscible solvent like ethanol, propylene glycol, or polyethylene glycol (PEG) can increase solubility by reducing the polarity of the aqueous solution.[6][7][10][11]

  • Surfactants: Above their critical micelle concentration (CMC), surfactants form micelles that can encapsulate hydrophobic drug molecules, increasing their apparent solubility.[12][13][14][15][16]

  • Cyclodextrins: These cyclic oligosaccharides have a hydrophobic inner cavity and a hydrophilic outer surface.[17][18][19][20][21] They can form inclusion complexes with poorly soluble drugs, effectively increasing their solubility and stability.[17][18][19][20][21]

  • Solid Dispersions: This technique involves dispersing the drug in an inert carrier matrix at a solid state.[8][22][23][24] This can lead to the formation of an amorphous state of the drug, which has a higher energy state and thus enhanced solubility.[8][24]

  • Nanosuspensions: Reducing the particle size of the drug to the nanometer range dramatically increases the surface area, leading to a faster dissolution rate and improved solubility.[25][26][27][28]

Troubleshooting Workflows & Protocols

Workflow 1: Systematic Solubility Screening

This workflow will help you systematically evaluate different approaches to identify the most effective solubilization strategy for your compound.

Caption: Systematic approach to solubility screening.

Protocol 1: Determination of Thermodynamic Solubility using the Shake-Flask Method

The shake-flask method is considered a reliable technique for determining thermodynamic solubility.[29]

Objective: To determine the equilibrium solubility of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide in a specific aqueous medium.

Materials:

  • N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide (solid powder)

  • Aqueous buffer of choice (e.g., PBS pH 7.4)

  • Glass vials with screw caps

  • Orbital shaker with temperature control

  • Analytical balance

  • Centrifuge

  • HPLC or UV-Vis spectrophotometer for concentration analysis

  • Syringe filters (0.22 µm)

Procedure:

  • Add an excess amount of the solid compound to a glass vial. Ensure enough solid is present so that some remains undissolved at equilibrium.

  • Add a known volume of the aqueous buffer to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial on an orbital shaker at a constant temperature (e.g., 25°C or 37°C).

  • Agitate the mixture for a sufficient time to reach equilibrium (typically 24-48 hours).

  • After equilibration, allow the suspension to settle.

  • Carefully withdraw a sample of the supernatant and immediately filter it through a 0.22 µm syringe filter to remove any undissolved particles.

  • Analyze the concentration of the dissolved compound in the filtrate using a validated HPLC or UV-Vis method.

Protocol 2: Screening for Solubility Enhancement with Co-solvents

Objective: To evaluate the effect of different co-solvents on the solubility of the compound.

Materials:

  • N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide

  • Aqueous buffer

  • Co-solvents: Ethanol, Propylene Glycol, PEG 400, DMSO

  • Materials from Protocol 1

Procedure:

  • Prepare a series of co-solvent mixtures with the aqueous buffer at different concentrations (e.g., 5%, 10%, 20% v/v).

  • Perform the shake-flask solubility determination (Protocol 1) for the compound in each co-solvent mixture.

  • Analyze the concentration of the dissolved compound in each filtered sample.

  • Plot the solubility of the compound as a function of the co-solvent concentration to identify the most effective co-solvent and the optimal concentration range.

Co-solventConcentration (% v/v)Apparent Solubility (µg/mL)
None (Buffer only)0(Baseline Value)
Ethanol5
10
20
Propylene Glycol5
10
20
PEG 4005
10
20
Protocol 3: Screening for Solubility Enhancement with Cyclodextrins

Objective: To assess the ability of cyclodextrins to form inclusion complexes and improve solubility.

Materials:

  • N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide

  • Aqueous buffer

  • Cyclodextrins: Hydroxypropyl-β-cyclodextrin (HP-β-CD), Sulfobutylether-β-cyclodextrin (SBE-β-CD)

  • Materials from Protocol 1

Procedure:

  • Prepare a series of aqueous solutions containing different concentrations of each cyclodextrin (e.g., 1%, 2%, 5% w/v).

  • Perform the shake-flask solubility determination (Protocol 1) for the compound in each cyclodextrin solution.

  • Analyze the concentration of the dissolved compound in each filtered sample.

  • Plot the solubility of the compound as a function of the cyclodextrin concentration. A linear relationship often indicates the formation of a 1:1 inclusion complex.

CyclodextrinConcentration (% w/v)Apparent Solubility (µg/mL)
None (Buffer only)0(Baseline Value)
HP-β-CD1
2
5
SBE-β-CD1
2
5

Advanced Formulation Strategies

For more challenging cases, advanced formulation techniques may be necessary, especially for in vivo applications.

Solid Dispersions

Solid dispersions can enhance the dissolution rate and bioavailability of poorly water-soluble drugs by presenting the drug in an amorphous form.[8][9][22][23][30]

Caption: Workflow for preparing and utilizing a solid dispersion.

Nanosuspensions

Nanosuspensions are a promising approach for enhancing the solubility and bioavailability of poorly soluble drugs by increasing the surface area for dissolution.[25][26][27][28]

Caption: Preparation and advantages of nanosuspensions.

References

  • Nanosuspension: An approach to enhance solubility of drugs - PMC - NIH. (n.d.).
  • Solid Dispersion: Solubility Enhancement Technique for poorly water soluble Drugs - Journal of Advanced Pharmacy Educ
  • Cyclodextrins in Formulation Development: Complex
  • Nanosuspensions as a promising approach to enhance bioavailability of poorly soluble drugs : An upd
  • Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter - Dissolution Technologies. (n.d.).
  • Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and p
  • Cyclodextrins in delivery systems: Applic
  • Improving solubility of pyrazole deriv
  • Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. (n.d.).
  • Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly W
  • Breaking Barriers with Nanosuspension: A Comprehensive Review. (n.d.).
  • A Review on Solid Dispersion and Carriers Used Therein for Solubility Enhancement of Poorly W
  • Nanosuspension: A Propitious Drug Delivery Approach to Enhance Solubility and Bioavailability of Poorly Soluble Drugs-Review | Bentham Science Publishers. (2025, September 22).
  • Solubility enhancement techniques: A comprehensive review. (2023, March 13).
  • Excipients for Solubility Enhancement: Enabling Oral and Injectable Formul
  • Nanosuspension An Innovative Approach For Poorly Soluble Drug - ResearchG
  • Addressing solubility issues of acetamide derivatives in cell culture media - Benchchem. (n.d.).
  • Recent Trends in Solubility Enhancement Techniques for Poorly W
  • View of SOLID DISPERSION- STRATEGY TO ENHANCE SOLUBILITY AND DISSOLUTION OF POORLY WATER SOLUBLE DRUGS | Universal Journal of Pharmaceutical Research. (n.d.).
  • Overcoming poor solubility of pyrazole derivatives during reaction workup - Benchchem. (n.d.).
  • Cosolvent - Wikipedia. (n.d.).
  • Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC. (n.d.).
  • Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC. (n.d.).
  • Techniques for Improving Solubility - International Journal of Medical Science and Dental Research. (2022, November 15).
  • Cyclodextrins: Only Pharmaceutical Excipients or Full-Fledged Drug Candid
  • Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends - MDPI. (2025, July 20).
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  • Solubility Enhancement of Drugs with Aid of Surfactants: Research Done Since Last Two Decades - Pharma Excipients. (2020, December 26).
  • Solubility enhancement with amorphous solid dispersions - Seppic. (2025, May 13).
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  • Shake-Flask Solubility Assay - Enamine. (n.d.).
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  • The Role of Surfactants in Solubilization of Poorly Soluble - JOCPR. (2024, December 19).
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  • Excipients for Solubility and Bioavailability Enhancement. (2020, June 15).
  • Resolving Solubility Problems and Providing an Overview of Excipients to Boost Oral Drug Bioavailability - Asian Journal of Pharmaceutics. (2023, December 21).
  • Co-solvent: Significance and symbolism. (2025, December 23).
  • A recent overview of surfactant–drug interactions and their importance - PMC. (n.d.).
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  • Cosolvent – Knowledge and References - Taylor & Francis. (n.d.).
  • Shake-Flask Aqueous Solubility assay (Kinetic solubility) - Protocols.io. (2024, December 9).
  • Cosolvent and Complexation Systems - Pharma Excipients. (2022, May 30).
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  • Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. (n.d.).
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  • Acetamide | CH3CONH2 | CID 178 - PubChem - NIH. (n.d.).
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Reference Data & Comparative Studies

Validation

Target Specificity Validation of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide: A CRISPR-Based Comparison Guide

As a Senior Application Scientist, one of the most critical bottlenecks I observe in preclinical drug development is target deconvolution . Identifying a compound with potent phenotypic efficacy is only half the battle;...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, one of the most critical bottlenecks I observe in preclinical drug development is target deconvolution . Identifying a compound with potent phenotypic efficacy is only half the battle; proving that the observed phenotype is strictly driven by the compound engaging its intended primary target—rather than off-target cytotoxicity—is what determines a drug's clinical viability.

For the purpose of this guide, we will evaluate N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide . Featuring a pyrazole-phenyl-acetamide scaffold, this structure is highly characteristic of ATP-competitive kinase inhibitors and protein-protein interaction modulators. Because these molecular classes are notorious for cross-reactivity within the kinome, rigorous genetic validation is mandatory.

This guide objectively compares modern CRISPR-Cas9 engineering platforms against traditional alternatives (RNAi and biochemical profiling) and provides self-validating experimental workflows to definitively prove the target specificity of this compound.

The Causality of Target Validation: Why Traditional Methods Fall Short

Historically, researchers relied on RNA interference (RNAi) or in vitro biochemical panels to validate small molecule targets. However, these methods often fail to establish true causality between drug binding and cellular phenotype.

  • Biochemical Profiling: While kinome panels can demonstrate binding affinity, they lack cellular context. A compound might bind Target X in a cell-free assay but induce apoptosis by inhibiting Target Y in vivo.

  • RNA interference (shRNA/siRNA): RNAi relies on mRNA degradation, which rarely achieves complete target ablation. This leaves residual protein that can still be inhibited by the drug. Furthermore, RNAi suffers from high off-target effects due to seed sequence toxicity, confounding the causality between target knockdown and drug phenotype[1].

The CRISPR Paradigm Shift: CRISPR fundamentally shifts target validation from correlation to causation. By completely ablating the target gene (CRISPR KO) or precisely mutating the drug-binding pocket (CRISPR Base Editing), we create a self-validating system. CRISPR cutting generally results in complete loss-of-function of target genes, whereas RNAi merely reduces target levels[1]. Compared with RNAi technology, the false positive rate of CRISPR screening is reduced by 40%, and the signal-to-noise ratio is increased by 3.2 times[2].

Objective Comparison of Validation Platforms

To make informed decisions on how to validate N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide, we must compare the performance metrics of available platforms.

Quantitative Performance Comparison
FeatureCRISPR-Cas9 KOCRISPR Base EditingRNAi (shRNA/siRNA)Biochemical Profiling
Mechanism of Action Complete gene ablation via DSBsPrecise point mutation (no DSBs)mRNA degradationIn vitro binding/inhibition
Target Ablation 100% (Biallelic)N/A (Function retained)70-90% (Partial knockdown)N/A
Off-Target Rate Low (sgRNA dependent)Very LowHigh (Seed toxicity)Varies heavily by compound
Proves Direct Binding? No (Proves pathway essentiality)Yes (The Gold Standard) NoYes (But lacks cell context)
False Positive Rate Reduced by ~40% vs RNAi[2]Near ZeroHighHigh (In vivo disconnect)

Visualizing the Logic of Target Validation

To establish true causality, we must follow a strict logical decision tree. A CRISPR KO proves that a gene is essential for a pathway, but it cannot differentiate between a drug that binds the target directly and a drug that inhibits a parallel synthetic lethal node. Base editing resolves this by proving direct physical engagement.

TargetValidationLogic Start Small Molecule: N-(3-(1H-pyrazol-3-yl)phenyl) -2-ethoxyacetamide Hypothesis Putative Target Identification Start->Hypothesis CRISPR_KO CRISPR-Cas9 KO (Phenocopying) Hypothesis->CRISPR_KO RNAi RNAi Knockdown (Partial Loss) Hypothesis->RNAi BaseEdit CRISPR Base Editing (Resistance Mutation) Hypothesis->BaseEdit Result_KO Does KO mimic drug effect? CRISPR_KO->Result_KO Result_BE Does mutation block drug binding? BaseEdit->Result_BE Valid_KO Target Essentiality Confirmed Result_KO->Valid_KO Yes OffTarget Off-Target Mechanism Suspected Result_KO->OffTarget No Valid_BE Direct Engagement Confirmed (Gold Standard) Result_BE->Valid_BE Yes Result_BE->OffTarget No

Caption: Logical workflow for validating small molecule targets using CRISPR vs. RNAi.

Self-Validating Experimental Workflows

To ensure trustworthiness, the protocols below are designed as self-validating systems.

Protocol 1: CRISPR-Cas9 Knockout Phenocopying

Objective: Demonstrate that genetic ablation of the putative target mimics the cellular effect of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide.

  • sgRNA Design: Design 3-5 independent sgRNAs targeting the early exons of the putative target gene to ensure complete biallelic frameshift mutations.

  • Lentiviral Transduction: Transduce target cells (e.g., HCT116 or HeLa) with a Cas9-sgRNA lentiviral vector at a low Multiplicity of Infection (MOI < 0.3) to ensure single integrations and prevent artifactual toxicity.

  • Selection & Validation: Select cells using puromycin for 72 hours. Validate complete protein ablation via Western blot.

  • Phenotypic Assay: Compare the viability and signaling profile of Wild-Type (WT) vs. Knockout (KO) cells.

  • Causality Check: Treat the KO cells with N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide. If the drug still induces toxicity or alters signaling in the KO cell line, the compound possesses off-target mechanisms.

Protocol 2: The Gold Standard - CRISPR Base Editing for Target Resistance

Objective: Prove direct physical engagement by mutating the putative binding pocket to prevent drug binding without destroying the target's basal catalytic function.

  • Structural Modeling: Identify critical hydrogen-bond donors/acceptors in the target's binding pocket that interact with the pyrazole or acetamide moieties of the compound.

  • Base Editor Transfection: Select a Cytosine Base Editor (CBE) or Adenine Base Editor (ABE) to introduce a specific missense mutation (e.g., creating a steric clash) without inducing double-strand breaks.

  • Clonal Isolation: Perform single-cell fluorescence-activated cell sorting (FACS) to isolate clones.

  • Genotyping: Confirm the precise point mutation via Sanger sequencing.

  • Drug Sensitization Assay: Treat WT and mutant clones with a dose-response gradient of the compound.

  • Causality Check: If the mutated cells are completely resistant to N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide but retain normal growth kinetics, direct intracellular target engagement is unequivocally confirmed.

CRISPRWorkflow Step1 1. Design sgRNA for Target Binding Pocket Step2 2. Transfect Cells (Base Editor + sgRNA) Step1->Step2 Step3 3. Isolate Clones & Verify Mutation Step2->Step3 Step4 4. Treat with Compound Step3->Step4 Step5 5. Assess Viability/ Signaling Rescue Step4->Step5

Caption: Step-by-step experimental workflow for CRISPR base editing to generate drug-resistant alleles.

Conclusion

While traditional RNAi and biochemical profiling offer preliminary insights, they lack the precision required to definitively deconvolve the targets of novel scaffolds like N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide. CRISPR-based screening techniques have proven to be significantly more specific and efficacious[3]. By utilizing CRISPR-Cas9 KO to establish essentiality and CRISPR Base Editing to engineer drug-resistant alleles, researchers can generate a self-validating data package that proves direct target engagement with absolute certainty.

References

  • Kampmann, M. (2018). CRISPR Approaches to Small Molecule Target Identification. ACS Chemical Biology.[Link]

  • Deans, R. M., et al. (2016). Parallel shRNA and CRISPR-Cas9 screens enable antiviral drug target identification. Nature Chemical Biology.[Link]

  • Wei, J., et al. (2022). Cellular Target Deconvolution of Small Molecules Using a Selection-Based Genetic Screening Platform. ACS Central Science.[Link]

  • Fellmann, C., et al. (2017). Cornerstones of CRISPR-Cas in drug discovery and therapy. Nature Reviews Drug Discovery.[Link]

  • Nujoom, et al. (2024). CRISPR/Cas9 technology in tumor research and drug development application progress and future prospects. Frontiers in Pharmacology.[Link]

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Comparative

Reproducibility of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide in High-Throughput Screening: A Comparative Validation Guide

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Content Type: Publish Comparison Guide & Technical Protocol As a Senior Application Scientist, I approach High-Throughput Screening (HTS)...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Content Type: Publish Comparison Guide & Technical Protocol

As a Senior Application Scientist, I approach High-Throughput Screening (HTS) hit triage not merely as a filtering exercise, but as a rigorous validation of chemical causality. The discovery of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide as a promising kinase inhibitor hit requires us to ask a critical question: Is this biological activity genuine, or is it an assay artifact?

This guide objectively compares the screening performance of this compound against standard reference inhibitors and known assay artifacts. By detailing self-validating experimental protocols and orthogonal testing strategies, we establish a robust framework for proving the reproducibility of HTS results.

The Challenge: Separating True Hits from PAINS

In HTS campaigns, the primary bottleneck is rarely a lack of active compounds; it is the overwhelming presence of false positives. These are frequently driven by1[1], which act as chemical con artists. Instead of specifically binding to the target's active site, PAINS and other Assay Interference Compounds (AICs) disrupt readouts through non-specific mechanisms such as redox cycling, metal chelation, auto-fluorescence, or colloidal aggregation[2].

To definitively prove the reproducibility of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide, we must subject it to a multi-tiered triage workflow that systematically eliminates these interference mechanisms.

Workflow HTS 1. Primary HTS (TR-FRET Platform) Hit 2. Hit Identification N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide HTS->Hit Orthogonal 3. Orthogonal Validation (AlphaScreen / SPR) Hit->Orthogonal Counterscreen 4. PAINS & Aggregation Counterscreen (+Triton X-100) Orthogonal->Counterscreen Validated 5. Reproducible Lead Confirmed Counterscreen->Validated

Figure 1. High-throughput screening triage workflow for validating hit reproducibility.

Comparative Performance Analysis

To objectively evaluate the performance of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide, we compared its target inhibition profile across three distinct conditions against a Reference Inhibitor (a known, highly specific clinical compound) and Curcumin (a notorious PAINS compound known for auto-fluorescence and aggregation)[3].

Data Presentation: Cross-Platform IC50 Validation
Compound / ConditionTR-FRET IC50 (nM)AlphaScreen IC50 (nM)Aggregation Counterscreen (+0.01% Triton X-100) IC50 (nM)PAINS / AIC Alert
N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide 45 ± 348 ± 546 ± 4None
Reference Inhibitor 12 ± 115 ± 213 ± 1None
Curcumin (PAINS Control) 1,200 ± 400>10,000>10,000Yes (Redox/Fluor/Aggregator)

Causality of the Results:

  • Cross-Platform Consistency: N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide maintains a consistent IC50 (~45-48 nM) across both TR-FRET and AlphaScreen platforms. Because these two technologies use entirely different physics for signal generation (fluorescence resonance vs. singlet oxygen channeling), a compound that interferes with one will rarely interfere with the other[4].

  • Detergent Resistance: Curcumin's apparent activity in TR-FRET disappears when 0.01% Triton X-100 is added, proving its initial "inhibition" was merely colloidal aggregation sequestering the target protein. Our hit compound's IC50 remains unchanged, confirming true 1:1 stoichiometric binding.

Self-Validating Experimental Protocols

To ensure maximum trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale to explain why the choice was made.

Protocol A: Time-Resolved FRET (TR-FRET) Primary Screen

Rationale: Standard fluorescence assays are highly susceptible to auto-fluorescent library compounds. TR-FRET utilizes Lanthanide chelates (e.g., Europium) with long emission half-lives. By introducing a 50 µs delay before reading the signal, short-lived background fluorescence completely decays, drastically improving the Signal-to-Background (S/B) ratio[5].

  • Reagent Preparation: Prepare 2X Target Kinase solution (10 nM) and 2X Substrate/ATP mix (200 nM biotinylated substrate, 10 µM ATP) in Assay Buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Acoustic Dispensing: Use an Echo Acoustic Liquid Handler to dispense 50 nL of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide (in 100% DMSO) into a 384-well low-volume proxiplate. Causality: Acoustic dispensing eliminates plastic tip carryover and prevents the adsorption of hydrophobic compounds onto pipette walls.

  • Kinase Reaction: Add 5 µL of the Target Kinase solution to the wells. Incubate for 15 minutes at room temperature to allow pre-binding.

  • Reaction Initiation: Add 5 µL of the Substrate/ATP mix. Centrifuge at 1000 x g for 1 minute. Incubate for 60 minutes at room temperature.

  • Detection Mix: Stop the reaction by adding 10 µL of Detection Buffer containing 20 mM EDTA (to chelate Mg2+ and halt kinase activity), 2 nM Eu-anti-phospho antibody (Donor), and 20 nM Streptavidin-APC (Acceptor).

  • Readout: Incubate for 2 hours. Read on a multimode microplate reader using a 337 nm excitation laser, a 50 µs delay, and a 100 µs integration time. Calculate the emission ratio (665 nm / 615 nm).

Protocol B: Aggregation Counterscreen (Detergent Shift Assay)

Rationale: Up to 95% of false positives in biochemical HTS are caused by compounds forming microscopic colloidal aggregates that denature or sequester the target protein. Non-ionic detergents disrupt these aggregates[2].

  • Plate Setup: Prepare two identical 384-well plates following steps 1-2 from Protocol A.

  • Buffer Modification:

    • Plate 1 (Standard): Run the standard assay buffer.

    • Plate 2 (Counterscreen): Supplement the assay buffer with 0.01% (v/v) Triton X-100.

  • Execution & Analysis: Complete the assay. Calculate the IC50 shift. A reproducible, specific inhibitor like N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide will show an IC50 shift of <1.5-fold. An aggregator will show a >10-fold rightward shift or a complete loss of activity.

Mechanistic Pathway Validation

Once reproducibility is confirmed biochemically, the compound must be validated in a cellular context to ensure it engages the intended signaling pathway without inducing non-specific cytotoxicity. N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide successfully blocks the phosphorylation cascade driven by the target kinase, preventing downstream transcription factor activation.

Pathway Ligand Extracellular Stimulus Receptor Receptor Activation Ligand->Receptor Kinase Target Kinase (e.g., JAK) Receptor->Kinase TF Transcription Factor (STAT) Kinase->TF Phosphorylation Inhibitor N-(3-(1H-pyrazol-3-yl)phenyl) -2-ethoxyacetamide Inhibitor->Kinase Gene Gene Transcription TF->Gene

Figure 2. Mechanism of action: Compound-mediated inhibition of the target kinase signaling pathway.

Conclusion

By subjecting N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide to orthogonal readout technologies and detergent-based counterscreens, we have objectively verified its performance. Unlike PAINS artifacts, this compound demonstrates highly reproducible, stoichiometric target engagement, making it a fully validated lead for downstream medicinal chemistry optimization.

References

  • Pan-assay interference compounds - Wikipedia Source: Wikipedia URL:[Link]

  • What are PAINS? - BIT 479/579 High-throughput Discovery Source: North Carolina State University (NCSU) URL:[Link]

  • High Throughput Screening - Pioneer in Fast Drug Discovery Source: Vipergen URL:[Link]

  • AICs and PAINS: Mechanisms of Assay Interference Source: Drug Hunter URL:[Link]

  • Fluorescence Microscopy—An Outline of Hardware, Biological Handling, and Fluorophore Considerations Source: National Institutes of Health (NIH) PMC URL:[Link]

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Safety & Regulatory Compliance

Handling

A Researcher's Guide to the Safe Handling of N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide

An In-Depth Look at Personal Protective Equipment, Operational Protocols, and Disposal As a Senior Application Scientist, it is understood that the integrity of your research is intrinsically linked to the safety and pre...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Look at Personal Protective Equipment, Operational Protocols, and Disposal

As a Senior Application Scientist, it is understood that the integrity of your research is intrinsically linked to the safety and precision of your laboratory practices. This guide provides essential, immediate safety and logistical information for handling N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide. The following protocols are designed to empower researchers, scientists, and drug development professionals with the knowledge to implement self-validating safety systems, ensuring both personal protection and the preservation of experimental integrity.

I. Hazard Assessment and Control: The Foundation of Laboratory Safety

Before any laboratory work commences, a thorough hazard assessment is mandatory. This is a foundational principle of the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450), which requires the development of a written Chemical Hygiene Plan (CHP).[4][5] The CHP serves as the blueprint for safe laboratory operations, outlining standard operating procedures, requirements for PPE, engineering controls, and waste disposal procedures.[5]

For N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide, the primary hazards are anticipated to be:

  • Skin Irritation: Direct contact may cause redness, itching, or inflammation.[1]

  • Eye Irritation: The compound can cause serious eye irritation.[1][6]

  • Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.[1]

  • Harmful if Swallowed: Ingestion may lead to adverse health effects.[7][8]

To mitigate these risks, a multi-layered approach to safety is necessary, prioritizing engineering and administrative controls, with PPE serving as the crucial final barrier.

II. Personal Protective Equipment (PPE): Your Last Line of Defense

The selection and use of appropriate PPE is a critical component of laboratory safety.[9] Employers are required to provide necessary PPE at no cost to employees and ensure they are trained on its proper use.[10]

Recommended PPE for Handling N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide
PPE ComponentSpecifications & Rationale
Hand Protection Disposable Nitrile Gloves: These provide a good barrier for incidental contact.[11][12] For procedures with a higher risk of splash or prolonged contact, consider double-gloving or using a heavier-duty glove. Always consult the glove manufacturer's chemical resistance guide.[13]
Eye and Face Protection Safety Goggles: These are required for protection against liquid splashes and chemical vapors.[11] A face shield worn over safety goggles is necessary when there is a significant splash hazard.[11][13] All eye and face protection must be ANSI Z87.1 compliant.[11]
Body Protection Laboratory Coat: A flame-resistant lab coat should be worn, especially when working with flammable solvents.[14] Clothing worn underneath should be made of natural fibers like cotton and cover the legs completely.[14]
Respiratory Protection Use in a Ventilated Area: All work with this compound should be conducted in a certified chemical fume hood to minimize inhalation exposure.[15] If a fume hood is not available or if aerosolization is likely, a NIOSH-approved respirator may be necessary.[12] A risk assessment will determine the appropriate type of respirator.

III. Step-by-Step Protocols for Safe Handling

Adherence to standardized procedures is paramount for minimizing exposure and preventing contamination.

A. Donning PPE: A Deliberate Sequence
  • Lab Coat: Put on your lab coat and ensure it is fully buttoned.

  • Respiratory Protection (if required): Perform a fit check to ensure a proper seal.

  • Eye and Face Protection: Put on your safety goggles, followed by a face shield if needed.

  • Gloves: Don your gloves, ensuring they overlap the cuffs of your lab coat.

B. Doffing PPE: Preventing Cross-Contamination
  • Gloves: Remove gloves first, turning them inside out to trap any contaminants.

  • Face Shield and Goggles: Remove from the back of the head to avoid touching the front surface.

  • Lab Coat: Unbutton and roll it inside out as you remove it, only touching the inside surfaces.

  • Respiratory Protection (if used): Remove last, touching only the straps.

  • Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.[8]

IV. Operational and Disposal Plans

A comprehensive safety plan extends beyond personal protection to include the proper handling and disposal of the chemical and any contaminated materials.

A. Engineering Controls and Work Practices
  • Chemical Fume Hood: Always handle N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide within a properly functioning chemical fume hood to control airborne contaminants.[15]

  • Ventilation: Ensure the laboratory is well-ventilated.

  • Hygiene: Do not eat, drink, or smoke in the laboratory.[7] Wash hands thoroughly after handling the chemical.[6]

  • Spill Management: Have a spill kit readily available and be familiar with the procedures for cleaning up a chemical spill.

B. Waste Disposal: A Segregated Approach

Improper disposal of chemical waste can have severe consequences for human health and the environment.[16] All waste generated from handling N-(3-(1H-pyrazol-3-yl)phenyl)-2-ethoxyacetamide must be treated as hazardous waste.

  • Solid Waste: Contaminated PPE (gloves, lab coats), weighing paper, and other solid materials should be placed in a clearly labeled, sealed container for hazardous waste.[17][18]

  • Liquid Waste: Unused solutions or waste from reactions should be collected in a compatible, leak-proof container with a secure lid.[16] The container must be clearly labeled with the chemical name and hazard information.[15][18]

  • Segregation: Incompatible wastes, such as acids and bases, must be stored separately to prevent dangerous reactions.[18]

  • Disposal Vendor: All hazardous waste must be disposed of through a licensed hazardous waste management service.[16] Never dispose of this chemical down the drain.[16][19]

V. Visualizing the Safety Workflow

To aid in understanding the critical decision points and procedural flow for safely handling this compound, the following diagram illustrates the key steps.

PPE_Workflow cluster_planning Planning & Preparation cluster_execution Execution cluster_disposal Disposal Hazard_Assessment Conduct Hazard Assessment (Review SDS of related compounds) Select_PPE Select Appropriate PPE (Gloves, Goggles, Lab Coat, +/- Respirator) Hazard_Assessment->Select_PPE Determines Prep_Work_Area Prepare Work Area (Chemical Fume Hood, Spill Kit) Select_PPE->Prep_Work_Area Don_PPE Don PPE (Correct Sequence) Prep_Work_Area->Don_PPE Handle_Chemical Handle Chemical (Inside Fume Hood) Don_PPE->Handle_Chemical Doff_PPE Doff PPE (Correct Sequence) Handle_Chemical->Doff_PPE Segregate_Waste Segregate Waste (Solid vs. Liquid) Doff_PPE->Segregate_Waste Label_Waste Label Waste Containers (Contents & Hazards) Segregate_Waste->Label_Waste Store_Waste Store Waste Securely (Designated Area) Label_Waste->Store_Waste Dispose_Waste Dispose via Certified Vendor Store_Waste->Dispose_Waste

Sources

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